Cas no 110003-24-2 (1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]-)
![1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]- structure](https://www.kuujia.com/scimg/cas/110003-24-2x500.png)
110003-24-2 structure
Product name:1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]-
1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]-
- SCHEMBL10364745
- 110003-24-2
- CHEMBL3415391
- DTXSID501157102
- JOWPXXPGUZPFAF-UHFFFAOYSA-N
- 5-[(3,4,4-Trifluoro-3-buten-1-yl)thio]-1,3,4-thiadiazole-2(3H)-thione
- 5-(3,4,4-trifluorobut-3-enylsulfanyl)-3H-1,3,4-thiadiazole-2-thione
-
- Inchi: InChI=1S/C6H5F3N2S3/c7-3(4(8)9)1-2-13-6-11-10-5(12)14-6/h1-2H2,(H,10,12)
- InChI Key: JOWPXXPGUZPFAF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 257.95669617Da
- Monoisotopic Mass: 257.95669617Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 14
- Rotatable Bond Count: 4
- Complexity: 299
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 107Ų
- XLogP3: 2.9
1,3,4-Thiadiazole-2(3H)-thione, 5-[(3,4,4-trifluoro-3-butenyl)thio]- Related Literature
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Kristin H. Loomis,Jonathan L. Kirschman,Sushma Bhosle,Ravi V. Bellamkonda,Philip J. Santangelo J. Mater. Chem. B, 2016,4, 1619-1632
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Isao Kii,Akira Shiraishi,Takeshi Matsushita,Hidehiro Uekusa,Suguru Yoshida,Makoto Yamamoto,Akira Kudo,Masatoshi Hagiwara Org. Biomol. Chem., 2010,8, 4051-4055
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Ruizhi Li,Na Liu,Bingqiang Li,Yinong Wang,Guolin Wu,Jianbiao Ma Polym. Chem., 2015,6, 3671-3684
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Kaiming Hou New J. Chem., 2019,43, 10826-10833
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Yaqi Chen,Tao Li,Shiyan Cheng,Jinghui Wang,Yibing Zhao,Chuanliu Wu Org. Biomol. Chem., 2017,15, 1921-1929
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